Cas no 820980-01-6 (3-Pyrrolidinamine, N-cyclopentyl-N-[(3,5-dimethylphenyl)methyl]-, (3S)-)

• Product Name: 3-Pyrrolidinamine, N-cyclopentyl-N-[(3,5-dimethylphenyl)methyl]-, (3S)-
• CAS No: 820980-01-6
• MF: C₁₈H₂₈N₂
• MW: 272.428324699402
• CID: 698830
• PubChem ID: 69059022
• Update Time: 2025-04-19

3-Pyrrolidinamine, N-cyclopentyl-N-[(3,5-dimethylphenyl)methyl]-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine, N-cyclopentyl-N-[(3,5-dimethylphenyl)methyl]-, (3S)-
• (3S)-N-cyclopentyl-N-[(3,5-dimethylphenyl)methyl]pyrrolidin-3-amine
• DTXSID50739631
• SCHEMBL4479624
• 820980-01-6
• (S)-N-Cyclopentyl-N-(3,5-dimethylbenzyl)pyrrolidin-3-amine

• Inchi： 1S/C18H28N2/c1-14-9-15(2)11-16(10-14)13-20(17-5-3-4-6-17)18-7-8-19-12-18/h9-11,17-19H,3-8,12-13H2,1-2H3/t18-/m0/s1
• InChI Key： HOIWAWKEXNLGSZ-SFHVURJKSA-N
• SMILES： N(CC1C=C(C)C=C(C)C=1)([C@@H]1CNCC1)C1CCCC1

Computed Properties

• Exact Mass: 272.225248902g/mol
• Monoisotopic Mass: 272.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 15.3Ų